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Compound of Interest

Compound Name: Acat-IN-2

Cat. No.: B8598616 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Acat-IN-2, a notable acyl-Coenzyme A:cholesterol acyltransferase (ACAT) inhibitor.

Acat-IN-2, identified by CAS number 199984-55-9, requires careful management due to its

potential hazards. Adherence to the following protocols is essential for minimizing risks and

complying with safety regulations.

Hazard Identification and Safety Precautions
Based on available Safety Data Sheets (SDS) for compounds with the same CAS number,

Acat-IN-2 is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4).[1]

Causes skin irritation (Skin corrosion/irritation, Category 2).[1]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3).[1]

Personal Protective Equipment (PPE) is mandatory when handling Acat-IN-2. This includes:
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Eye Protection: Face shield and safety glasses approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use and disposed of

properly after use.[1][2]

Body Protection: A complete suit protecting against chemicals is recommended.[2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Acat-IN-2 is to treat it as hazardous waste. Under no

circumstances should this compound be allowed to enter drains or the environment.[1][2]

Containment:

Collect waste Acat-IN-2, including any contaminated materials (e.g., weighing paper,

pipette tips), in a designated and clearly labeled hazardous waste container.

Ensure the container is suitable for solid waste and can be securely sealed to prevent dust

from escaping.[1][2]

The container must be kept in a suitable, closed state for disposal.[1][2]

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and should identify the

contents as "Acat-IN-2" with its CAS number (199984-55-9).

Include the date when the waste was first added to the container.

Storage:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

The storage area should be well-ventilated.

Disposal:
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Arrange for the disposal of the hazardous waste through an approved and licensed waste

disposal company.

Provide the waste disposal company with the Safety Data Sheet for Acat-IN-2 to ensure

they have all the necessary information for its safe handling and disposal.

Follow all local, regional, and national regulations for the disposal of hazardous chemical

waste.

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as listed above.

Contain the spill: Pick up and arrange disposal without creating dust.[1][2] Use an inert

absorbent material if the spill is in a solvent.

Clean the area: Once the bulk of the material is collected, decontaminate the area with an

appropriate solvent and then wash with soap and water.

Dispose of all cleanup materials as hazardous waste in a sealed and labeled container.

Quantitative Data Summary
Property Value Source

CAS Number 199984-55-9 CymitQuimica SDS

GHS Hazard Codes H302, H315, H319, H335 CymitQuimica SDS[1]

Experimental Protocols
While this document focuses on disposal, it is critical that all experimental work with Acat-IN-2
is preceded by a thorough review of its Safety Data Sheet. All handling should be performed in
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a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or aerosols.

[1][2]

Visual Guide to Acat-IN-2 Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the key steps and

decision points for the safe management of Acat-IN-2 waste.
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Acat-IN-2 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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